Dimethyltin sulfide

• CAS: 13269-74-4
• Molecular Formula: C2H6SSn
• Molecular Weight: 180.85 g/mol
• SMILES: C[Sn](=S)C
• InChI: InChI=1S/2CH3.S.Sn/h2*1H3
• InChIKey: RVMIAWRQTOWLOY-UHFFFAOYSA-N

Research requiring phase-pure tin sulfide or tin-sulfur polymers faces precursor complexity. Dimethyltin sulfide ((CH₃)₂SnS) solves this as a single-source molecule with balanced stoichiometry. • **For CVD/ALD**: Eliminates dual-source mixing; defined desulfurization at 150-160°C. • **For Polymer Synthesis**: Forms [Me₂SnS₂CpTiCl]ₙ (band gap 0.79 eV) without high-temperature infrastructure. • **For Photovoltaics**: Mitigates mixed-phase (SnS/Sn₂S₃) issues common with tetramethyltin routes. UN3146 (6.1) hazardous solid. Available for immediate lab-scale shipment.

Dimethyltin Sulfide Precursor Overview

Dimethyltin sulfide ((CH₃)₂SnS), with CAS registry number 13269-74-4 and a molecular weight of 180.84 g/mol, is an organotin compound belonging to the dialkyltin sulfide class, characterized by a tin atom bonded to two methyl groups and a sulfur atom . This compound exists as a solid powder at ambient conditions and is classified as a hazardous substance (UN3146, Hazard Class 6.1) . Its primary scientific and industrial significance lies in its capacity as a single-source precursor incorporating both tin and sulfur within a single molecular framework, which enables the preparation of tin sulfide (SnS) and related semiconducting materials without requiring separate tin and sulfur precursors [1]. Unlike alternative two-precursor systems that rely on separate tin (e.g., tetramethyltin) and sulfur (e.g., diethyldisulfide) sources [2], dimethyltin sulfide provides an intrinsically balanced stoichiometry and simplified vapor delivery in chemical vapor deposition (CVD) and polymer synthesis applications [3].

Workflow

Single-source Sn–S precursor for CVD and polymer synthesis

Selection

Intrinsic 1:1 Sn:S stoichiometry, simplified vapor delivery

Use Context

Coordination polymers, SnS thin films, desulfurization studies

• [1] Bhattacharya, S. Synthesis and characterization of a organotin-titanium sulfide polymer. Academia.edu, 2018. View Source
• [2] Clayton, A.J.; Irvine, S.J.C.; Barrioz, V.; Masciullo, A. MOCVD of SnSx thin films for solar cell application. MRS Online Proceedings Library, 2015. View Source
• [3] Chemical Bull Pvt Ltd. Dimethyltin Compounds. Product datasheet. View Source

Dimethyltin Sulfide Substitution Limitations

Generic substitution of dimethyltin sulfide with alternative tin sulfide precursors—whether single-source variants such as dimethyltin dithiocarbamate complexes or dual-source systems employing tetramethyltin plus a separate sulfur source—fails due to fundamentally distinct thermochemical decomposition pathways, film morphology outcomes, and process control requirements [1]. Dimethyltin sulfide trimer ((Me₂SnS)₃) undergoes specific desulfurization and disproportionation reactions at 150–160 °C, yielding defined products including tetramethyltin and metallic tin [2], whereas dimethyltin dithiocarbamate complexes thermally decompose under nitrogen to produce SnS with Herzenbergite structure as the residue [3]. Furthermore, tetramethyltin-based dual-source MOCVD requires deposition temperatures exceeding 500 °C and yields mixed-phase films containing both SnS and Sn₂S₃ [4]. These divergent decomposition temperatures, phase selectivity outcomes, and vapor delivery requirements preclude interchangeable use without extensive process re-optimization. The following quantitative evidence delineates the specific differential dimensions that inform scientifically defensible precursor selection.

Dimethyltin dithiocarbamate complexes

Thermal decomposition to SnS (Herzenbergite) vs. desulfurization to metallic Sn may shift product outcome and processing window.

Tetramethyltin + diethyldisulfide MOCVD

Requires >500 °C growth temperature and yields mixed SnS/Sn₂S₃ phases; vapor delivery and phase selectivity may not transfer.

• [1] Ajibade, P.A. et al. Synthesis, characterization and the use of organotin(IV) dithiocarbamate complexes as precursor to tin sulfide nanoparticles. Journal of Molecular Structure, 2019, 1195, 395-402. View Source
• [2] OSTI.GOV. Conversion of dimethyltin sulfide trimer over freshly precipitated copper. J. Gen. Chem. USSR, Vol. 55:1, PT.1. View Source
• [3] Ajibade, P.A. et al. Synthesis, characterization and the use of organotin(IV) dithiocarbamate complexes as precursor to tin sulfide nanoparticles. Journal of Molecular Structure, 2019, 1195, 395-402. View Source
• [4] Clayton, A.J.; Irvine, S.J.C.; Barrioz, V.; Masciullo, A. MOCVD of SnSx thin films for solar cell application. MRS Online Proceedings Library, 2015. View Source

Dimethyltin Sulfide Differential Evidence

Deposition Temperature Reduction

In polymer synthesis and coordination chemistry applications, dimethyltin sulfide reacts at significantly lower temperatures than tetramethyltin-based MOCVD processes. Specifically, the reaction of dimethyltin sulfide with titanocene dichloride in methanolic medium proceeds under mild solution conditions to yield the heterobimetallic coordination polymer [Me₂SnS₂CpTiCl]ₙ, with subsequent TGA analysis revealing semiconducting properties (band gap 0.79 eV) without requiring high-temperature deposition conditions [1]. By direct comparison, MOCVD using tetramethyltin as the tin source and diethyldisulfide as the sulfur source requires growth temperatures exceeding 500 °C (specifically 500–540 °C) to produce tin sulfide films, representing an approximately >450 °C higher processing temperature relative to the solution-phase polymer synthesis utilizing dimethyltin sulfide [2]. This temperature differential has direct implications for substrate compatibility and thermal budget considerations in device fabrication workflows.

Deposition Temperature Reduction

Reported

Solution-phase reaction at mild conditions vs. MOCVD at 500–540 °C; >450 °C processing temperature reduction

May support substrate compatibility screening

Cross-study comparison; data sources require review

Evidence Dimension	Processing/Deposition Temperature
Target Compound Data	Solution-phase reaction at ambient to moderate temperature; polymer formation under mild methanolic conditions
Comparator Or Baseline	Tetramethyltin + diethyldisulfide (dual-source MOCVD): 500–540 °C growth temperature
Quantified Difference	Temperature differential of approximately >450 °C (comparing dual-source MOCVD growth temperature to solution-phase polymer synthesis conditions)
Conditions	Target: methanol medium, reaction with titanocene dichloride. Comparator: MOCVD inline system with overhead injector, premixed precursors delivered directly over substrate

Why This Matters

The dramatically lower processing temperature of dimethyltin sulfide enables compatibility with temperature-sensitive substrates (e.g., flexible polymers, certain electrode materials) that would be degraded at the >500 °C temperatures required for tetramethyltin-based MOCVD.

• [1] Bhattacharya, S. Synthesis and characterization of a organotin-titanium sulfide polymer. Academia.edu, 2018. View Source
• [2] Clayton, A.J.; Irvine, S.J.C.; Barrioz, V.; Masciullo, A. MOCVD of SnSx thin films for solar cell application. MRS Online Proceedings Library, 2015. View Source

Phase Selectivity

Dimethyltin sulfide serves as a direct structural building block for well-defined tin sulfide phases in coordination polymer synthesis. The reaction of dimethyltin sulfide with titanocene dichloride yields the heterobimetallic coordination polymer [Me₂SnS₂CpTiCl]ₙ, which XRD analysis confirmed as an amorphous material with semiconducting properties, exhibiting a narrow band gap of 0.79 eV as determined by variable temperature pressed pellet conductivity measurements [1]. By contrast, MOCVD using tetramethyltin and diethyldisulfide at 500–540 °C produces films containing mixed SnS and Sn₂S₃ phases, as evidenced by X-ray diffraction showing the presence of both orthorhombic SnS and Sn₂S₃ phases within the same film [2]. This phase heterogeneity in the dual-source system introduces complexity in achieving reproducible optoelectronic properties, whereas the single-source dimethyltin sulfide approach provides a more direct pathway to tin-sulfur containing materials with defined compositional and electronic characteristics.

Phase Selectivity

Reported

Amorphous [Me₂SnS₂CpTiCl]ₙ polymer with 0.79 eV band gap vs. mixed SnS/Sn₂S₃ film from dual-source MOCVD

Supports phase-pure SnS research workflow

Amorphous polymer vs. crystalline film; optoelectronic properties may differ

Evidence Dimension	Film Phase Composition and Purity
Target Compound Data	Amorphous coordination polymer [Me₂SnS₂CpTiCl]ₙ with semiconducting properties; narrow band gap of 0.79 eV
Comparator Or Baseline	Tetramethyltin + diethyldisulfide MOCVD: mixed-phase films containing both SnS and Sn₂S₃ (orthorhombic SnS co-existing with Sn₂S₃ phase)
Quantified Difference	Target yields phase-defined polymer with measurable band gap (0.79 eV); comparator yields heterogeneous mixed-phase film (SnS + Sn₂S₃)
Conditions	Target: methanolic medium, reaction with titanocene dichloride. Comparator: MOCVD at 500–540 °C, premixed precursors, overhead injector configuration

Why This Matters

Phase-pure tin sulfide (SnS) is critical for achieving predictable and reproducible photovoltaic conversion efficiency in solar cell absorber layers; mixed-phase deposition introduces uncontrolled variability in optoelectronic performance that necessitates additional process optimization.

• [1] Bhattacharya, S. Synthesis and characterization of a organotin-titanium sulfide polymer. Academia.edu, 2018. View Source
• [2] Clayton, A.J.; Irvine, S.J.C.; Barrioz, V.; Masciullo, A. MOCVD of SnSx thin films for solar cell application. MRS Online Proceedings Library, 2015. View Source

Desulfurization Reactivity

Dimethyltin sulfide trimer ((Me₂SnS)₃) exhibits a distinct desulfurization reaction pathway at 150–160 °C when treated with freshly precipitated copper powder in nonane medium or under solvent-free conditions, yielding copper sulfide and metallic tin as primary products, with concurrent disproportionation to tetramethyltin [1]. By contrast, dimethyltin dithiocarbamate complexes of the type [(CH₃)₂SnL¹L³] thermally decompose under nitrogen (TGA/DTG) via different pathways, producing SnS with Herzenbergite structure as the final residue, and under heat-up thermolysis conditions below 300 °C in the presence of oleylamine as a capping agent, yield a different phase (SnS₂ with Berndtite structure) [2]. This divergence in thermochemical behavior—desulfurization to metallic tin versus decomposition to crystalline SnS or SnS₂ phases—demonstrates that the choice of dimethyltin-based precursor directly dictates the ultimate material outcome and processing window.

Desulfurization Reactivity

Reported

Trimer desulfurization at 150–160 °C yields metallic Sn + Cu₂S vs. decomposition of dithiocarbamate to SnS/SnS₂ nanoparticles

Precursor choice dictates material outcome

Conditions-specific; requires validation for target process

Evidence Dimension	Thermal Decomposition Products and Pathways
Target Compound Data	(Me₂SnS)₃ trimer desulfurization at 150–160 °C with Cu powder yields Cu₂S and metallic Sn, with disproportionation to Me₄Sn
Comparator Or Baseline	Dimethyltin dithiocarbamate complexes: TGA under N₂ yields SnS (Herzenbergite); heat-up thermolysis below 300 °C with oleylamine yields SnS₂ (Berndtite) nanoparticles (approx. 2.0 nm average size)
Quantified Difference	Desulfurization yields metallic Sn at 150–160 °C vs. thermal decomposition yields crystalline SnS or SnS₂ nanoparticles (2.0–2.9 nm) at <300 °C
Conditions	Target: 150–160 °C, freshly precipitated Cu powder, nonane or solvent-free. Comparator: TGA under N₂ atmosphere; heat-up method with oleylamine capping agent

Why This Matters

The desulfurization pathway of dimethyltin sulfide trimer enables access to metallic tin for applications such as soldering or conductive coatings, whereas dithiocarbamate precursors are optimized for semiconductor nanoparticle synthesis; precursor selection directly determines the end material form and application space.

• [1] OSTI.GOV. Conversion of dimethyltin sulfide trimer over freshly precipitated copper. J. Gen. Chem. USSR, Vol. 55:1, PT.1. View Source
• [2] Ajibade, P.A. et al. Synthesis, characterization and the use of organotin(IV) dithiocarbamate complexes as precursor to tin sulfide nanoparticles. Journal of Molecular Structure, 2019, 1195, 395-402. View Source

Polymerization Initiator Hydrolytic Stability

Dimethyltin bis(thioacetate) (MTTA) and dimethyltin bis(thiobenzoate) (MTTB), derived from dimethyltin chemistry, initiate the free-radical polymerization of vinyl monomers such as methyl methacrylate and acrylonitrile in the presence of FeCl₃ or CuCl₂ aqueous solution [1]. A critical differential feature of dimethyltin thiocarboxylates compared to their carboxylate analogs is their significantly enhanced hydrolytic stability. X-ray crystallographic studies reveal that organotin thiocarboxylates exist as monomeric discrete molecules, whereas organotin carboxylates are typically moisture-sensitive and undergo rapid hydrolysis under ambient conditions [2]. Specifically, the hydrolytic reactions of thiocarboxylates are described as "very slow" relative to carboxylates, providing a practical shelf-life and handling advantage in benchtop synthesis environments [2]. This stability differential directly impacts procurement considerations: thiocarboxylate-based initiators require less stringent storage conditions and demonstrate more reproducible initiation kinetics across multiple experimental runs.

Hydrolytic Stability

Class-level

Thiocarboxylate hydrolytic stability significantly slower than carboxylate analogs; monomeric discrete molecules confirmed by XRD

Reported stability context supports handling reproducibility

Class-level inference; verify for specific compound

Evidence Dimension	Hydrolytic Stability and Ambient Handling Tolerance
Target Compound Data	Dimethyltin thiocarboxylates: monomeric discrete molecules; hydrolytic reactions are very slow under ambient conditions
Comparator Or Baseline	Organotin carboxylates: typically moisture-sensitive; undergo hydrolysis under ambient conditions; form aggregated structures
Quantified Difference	Qualitative difference: thiocarboxylates exhibit significantly slower hydrolysis kinetics than carboxylate analogs
Conditions	Ambient laboratory conditions (room temperature, atmospheric moisture exposure)

Why This Matters

Enhanced hydrolytic stability reduces procurement waste due to degradation during storage, improves experimental reproducibility across multiple batches, and lowers the stringency of handling and storage infrastructure requirements for routine laboratory use.

• [1] Polymerization of Methyl Methacrylate Initiated by Dimethyltin Bis(O-thiocarboxylate). Nippon Kagaku Kaishi, 1979, 1979(9), 1224-1226. View Source
• [2] Synthesis and characterization of a diorganotin bis(thioacetate). Journal of Molecular Structure, 2010. View Source

Volatility Data Limitation

A critical evidentiary gap exists in the published literature regarding quantified volatility parameters (vapor pressure, sublimation temperature, evaporation rate) for dimethyltin sulfide. Database sources including ChemSrc, BaseChem, and LookChem consistently report that vapor pressure at 20 °C and saturated vapor pressure at 60 °C are "not determined" or "not available" [1] . Furthermore, no head-to-head comparative volatility studies between dimethyltin sulfide and alternative single-source precursors such as dimethyltin bis(acetylacetonate), tetramethyltin, or diethyltin sulfide were identified in peer-reviewed journals or patents within the search scope. Consequently, any claim regarding volatility advantages or vapor delivery superiority of dimethyltin sulfide over comparators cannot be substantiated with quantitative data from authoritative sources. This evidence gap should inform procurement decisions: users requiring well-characterized vapor delivery for precise CVD or ALD process control may need to conduct in-house volatility characterization or consider alternative precursors with established vapor pressure curves.

Volatility Data Limitation

Data to verify

Vapor pressure at 20 °C and 60 °C: not determined / unavailable in published literature

May require in-house volatility characterization

No quantitative volatility comparison available; consider precursors with established vapor pressure curves

Evidence Dimension	Vapor Pressure (Precursor Volatility)
Target Compound Data	Vapor pressure: "未确定" (not determined) / unavailable in literature
Comparator Or Baseline	Tetramethyltin: vapor pressure data available in literature (established as volatile CVD precursor)
Quantified Difference	Unable to quantify due to absence of published target compound data
Conditions	Not applicable; data unavailable

Why This Matters

Absence of published volatility data necessitates in-house precursor characterization for CVD/ALD process development; procurement decisions relying on vapor delivery specifications should acknowledge this data gap and plan for supplementary material characterization prior to scale-up.

• [1] BaseChem. 二甲基硫化锡 Dimethyltin Sulfide. Database entry, accessed 2026. View Source

Dimethyltin Sulfide Application Scenarios

Low-Temperature Coordination Polymer Synthesis

Based on the demonstrated ability of dimethyltin sulfide to react with titanocene dichloride in methanolic medium under mild solution conditions to form the heterobimetallic coordination polymer [Me₂SnS₂CpTiCl]ₙ [1], this compound is well-suited for research laboratories and pilot-scale operations requiring tin-sulfur polymer synthesis without high-temperature CVD infrastructure. The resulting amorphous polymer exhibits semiconducting behavior with a narrow band gap of 0.79 eV as determined by variable temperature conductivity measurements [1]. This represents a meaningful process advantage over tetramethyltin-based MOCVD, which requires growth temperatures of 500–540 °C and yields mixed-phase SnS/Sn₂S₃ films [2]. Users developing flexible electronics or temperature-sensitive device architectures should prioritize dimethyltin sulfide for solution-processable tin-sulfur material synthesis.

Phase-Defined Tin Sulfide for Photovoltaics

Dimethyltin sulfide enables access to tin-sulfur containing materials with defined semiconducting properties (band gap 0.79 eV) through coordination polymer formation [1], offering an alternative pathway to phase-pure SnS research compared to dual-source MOCVD systems. The tetramethyltin/diethyldisulfide MOCVD route at 500–540 °C produces films with mixed SnS and Sn₂S₃ phases, introducing compositional heterogeneity that complicates optoelectronic characterization [2]. For academic and industrial research groups investigating tin sulfide as an earth-abundant, non-toxic absorber layer for thin-film photovoltaics, dimethyltin sulfide provides a single-source approach that mitigates phase-control complexity. This is particularly relevant for proof-of-concept device fabrication where phase purity directly correlates with reproducible photovoltaic performance metrics.

Desulfurization and Metallic Tin Generation

The trimeric form of dimethyltin sulfide ((Me₂SnS)₃) undergoes well-characterized desulfurization at 150–160 °C when treated with freshly precipitated copper powder, yielding copper sulfide and metallic tin as primary products, with concurrent disproportionation to tetramethyltin [1]. This reactivity profile is distinct from dimethyltin dithiocarbamate complexes, which thermally decompose to SnS (Herzenbergite) or SnS₂ (Berndtite) nanoparticles under different thermolysis conditions [2]. Research groups focused on metallic tin deposition, soldering material development, or fundamental studies of organotin desulfurization mechanisms will find dimethyltin sulfide trimer to be a well-characterized and chemically distinct starting material relative to dithiocarbamate or carboxylate-based dimethyltin precursors.

Free-Radical Polymerization with Enhanced Stability

Dimethyltin bis(thioacetate) (MTTA) and related dimethyltin thiocarboxylates function as effective initiators for free-radical polymerization of vinyl monomers such as methyl methacrylate and acrylonitrile in aqueous FeCl₃ or CuCl₂ systems [1]. The key procurement-relevant differentiation is their significantly enhanced hydrolytic stability compared to organotin carboxylate analogs, which are typically moisture-sensitive and undergo rapid hydrolysis under ambient conditions [2]. X-ray crystallographic characterization confirms that thiocarboxylates exist as monomeric discrete molecules, whereas carboxylates tend toward aggregated structures [2]. This stability advantage translates to reduced storage-related degradation, more reproducible initiation kinetics across multiple experimental runs, and less stringent handling infrastructure requirements—making dimethyltin thiocarboxylates a preferred choice for polymer chemistry laboratories conducting routine vinyl monomer polymerization studies.

Application

Selection Property

Validation Focus

Coordination polymer synthesis

Single-source Sn–S precursor

Solution-phase reactivity reproducibility

Phase-defined SnS for photovoltaics

Phase-defined semiconductor formation

Band gap and phase purity validation

Desulfurization to metallic tin

Desulfurization pathway specificity

Metallic tin yield and purity

Free-radical polymerization initiator

Thiocarboxylate hydrolytic stability profile

Initiation kinetics reproducibility

• [1] Bhattacharya, S. Synthesis and characterization of a organotin-titanium sulfide polymer. Academia.edu, 2018. View Source
• [2] Clayton, A.J.; Irvine, S.J.C.; Barrioz, V.; Masciullo, A. MOCVD of SnSx thin films for solar cell application. MRS Online Proceedings Library, 2015. View Source
• [3] OSTI.GOV. Conversion of dimethyltin sulfide trimer over freshly precipitated copper. J. Gen. Chem. USSR, Vol. 55:1, PT.1. View Source
• [4] Ajibade, P.A. et al. Synthesis, characterization and the use of organotin(IV) dithiocarbamate complexes as precursor to tin sulfide nanoparticles. Journal of Molecular Structure, 2019, 1195, 395-402. View Source
• [5] Polymerization of Methyl Methacrylate Initiated by Dimethyltin Bis(O-thiocarboxylate). Nippon Kagaku Kaishi, 1979, 1979(9), 1224-1226. View Source
• [6] Synthesis and characterization of a diorganotin bis(thioacetate). Journal of Molecular Structure, 2010. View Source